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Compound of Interest

Compound Name: Dhhpp

Cat. No.: B1230918 Get Quote

Disclaimer: The following procedures are based on the assumption that "Dhhpp" is a

typographical error for Di-n-hexyl Phthalate (DnHP), a common laboratory plasticizer. It is

crucial to confirm the identity of any chemical before handling and disposal.

This guide provides essential safety and logistical information for the proper disposal of Di-n-

hexyl Phthalate (DnHP), tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

minimizing environmental impact.

Key Safety and Hazard Information
Di-n-hexyl phthalate is classified as a hazardous substance with specific risks that necessitate

careful handling and disposal. It is recognized as a reproductive toxin that may damage fertility

or the unborn child.[1] The chemical is an oily, yellowish-brown, viscous liquid with a faint

aromatic odor and is insoluble in water.[2]

Primary Hazards:

Reproductive Toxicity: May damage fertility and the unborn child.[1][3]

Environmental Hazards: While some sources state it contains no substances known to be

hazardous to the environment or not degradable in wastewater treatment plants, it is also

classified for transport as an environmentally hazardous substance.[4] It is crucial to prevent

it from entering drains.[5]
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Combustibility: It is a combustible liquid.[3]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Di-n-hexyl

Phthalate.

Property Value Source

CAS Number 84-75-3 [1]

Molecular Formula C20H30O4 [6]

Molecular Weight 334.4 g/mol [2]

Boiling Point 210 °C at 6,66 hPa [5]

Melting Point -58 °C [5]

Flash Point 177 °C [5]

Density 0.995 g/cm³ [5]

Water Solubility Insoluble [2]

Experimental Protocols: Spill Response and
Disposal
Proper handling and disposal of DnHP are paramount to ensuring a safe laboratory

environment. The following protocols outline the necessary steps for managing spills and

disposing of waste.

Personal Protective Equipment (PPE): Before handling DnHP, ensure the following PPE is

worn:

Eye/Face Protection: Safety glasses with side-shields or goggles.[1]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and appropriate protective

clothing to prevent skin exposure.[1]
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Respiratory Protection: Use in a well-ventilated area. If vapors or aerosols are generated, a

NIOSH/MSHA approved respirator is required.[1]

Spill Cleanup Protocol: In the event of a DnHP spill, follow these steps:

Ensure Proper Ventilation: Work in a well-ventilated area or under a chemical fume hood.[5]

Contain the Spill: Use a liquid-absorbent material to contain and soak up the spill.

Collect and Store: Carefully collect the absorbed material and place it in a sealed, properly

labeled container for disposal.[7]

Decontaminate the Area: Clean the affected area thoroughly.

Disposal Protocol: All DnHP waste, including contaminated materials from spills, must be

treated as hazardous waste.

Waste Collection: Collect all DnHP waste in a designated, sealed, and clearly labeled

container.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[7]

Disposal: Dispose of the waste through an approved waste disposal plant.[1][4] Do not

dispose of DnHP down the drain.[5] Follow all local, state, and federal regulations for

hazardous waste disposal.

Disposal Workflow Diagram
The following diagram illustrates the step-by-step process for the safe disposal of Di-n-hexyl

Phthalate.
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Caption: Workflow for the safe disposal of Di-n-hexyl Phthalate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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